4-fluoro-N-[(1,2,3-thiadiazol-4-yl)methyl]aniline

• IUPAC Name: 4-fluoro-N-(thiadiazol-4-ylmethyl)aniline
• InChI: InChI=1S/C9H8FN3S/c10-7-1-3-8(4-2-7)11-5-9-6-14-13-12-9/h1-4,6,11H,5H2
• InChI Key: WXLQVJPIVVQJMI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NCC2=CSN=N2)F
• Molecular Formula: C9H8FN3S
• Molecular Weight: 209.25 g/mol

Description

“4-fluoro-N-[(1,2,3-thiadiazol-4-yl)methyl]aniline” is a compound that contains a 1,2,3-thiadiazole ring, which is a five-membered heterocyclic moiety. Compounds containing this moiety have been found to exhibit a wide range of biological activities, including anticancer, antidiabetic, anti-inflammatory, anticonvulsant, antiviral, antihypertensive, and antimicrobial properties.

Synthesis Analysis

The synthesis of 1,2,3-thiadiazole derivatives often involves the use of N-(4-nitrophenyl)acetohydrazonoyl bromide and 1-[3,5-dimethyl-1-(4-nitrophenyl)-1H-pyrazol-4-yl]ethan-1-one as starting materials. The targeted 1,3,4-thiadiazolyl derivatives are prepared by reacting these starting materials with hydrazonoyl chloride derivatives.

Molecular Structure Analysis

The molecular structure of a compound plays a crucial role in its pharmacological activities. The 1,3,4-thiadiazole ring is a bioisostere of pyrimidine, which is the skeleton of three nucleic bases. Therefore, 1,3,4-thiadiazole derivatives have the ability to disrupt processes related to DNA replication.

Chemical Reactions Analysis

The chemical reactions involving 1,2,3-thiadiazole derivatives are quite diverse. For instance, the formation of the 4-nitro isomer can be explained by the transfer of electronic density from the methoxy group in the position 2 on the 1,2,3-thiadiazole ring, which exhibits electron-accepting properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,3,4-thiadiazole derivatives are largely determined by the presence of the =N-C-S- moiety and the strong aromaticity of the ring, which are responsible for providing low toxicity and great in vivo stability.

Mechanism of Action

The mechanism of action of 1,3,4-thiadiazole derivatives is generally related to their ability to disrupt processes related to DNA replication. This allows them to inhibit the replication of both bacterial and cancer cells.

Safety and Hazards

While 1,3,4-thiadiazole derivatives have shown promising biological activities, their safety and potential hazards need to be thoroughly evaluated. It’s important to note that these compounds have shown cytotoxic properties, which means they could potentially be harmful or lethal to cells.